3,4-Diethyl-1H-pyrrole-2-carboxylic acid
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : A general synthesis method for 1H-pyrrole-2-carboxylic acid derivatives, which includes 3,4-Diethyl-1H-pyrrole-2-carboxylic acid, involves the reaction between substituted 2H-azirines and enamines, yielding a variety of dihydropyrroles. This synthesis yields moderate to high yields of the title compounds after acid treatment (Law et al., 1984).
- Preparation of Diethyl Pyrrole Dicarboxylates : A series of 1-substituted diethyl 1H-pyrrole-3,4-dicarboxylates, closely related to this compound, can be prepared efficiently via acid-catalyzed treatment of specific succinates with primary amines, yielding yields varying from 14 to 93% (Škrlep et al., 2009).
Molecular Structure and Reactions
- Molecular Structure and Tautomers : The conversion of certain diethyl compounds into their tautomer, diethyl pyrrole-2,5-diacetate, by acid catalysis showcases the structural versatility related to pyrrole carboxylic acids. This process is further validated by X-ray structures, indicating the presence of hydrogen bonding in the structurally characterized compounds (Li, Larsen, & Brooker, 2003).
- Hydrogen Bonding and Crystal Structures : The compound 3,4-Diethyl-1H-pyrrole-2-glyoxylic acid, similar in structure to the subject compound, shows rare carboxylic acid to ketone intermolecular hydrogen bonding in its crystal structures. These hydrogen-bonded acids stack neatly in layers, indicating unique molecular interactions (Salzameda & Lightner, 2006).
Application in Synthesis of Other Compounds
- Synthesis of Aminothiophenes : In the Gewald syntheses used for preparing 2-aminothiophenes, co-products similar in structure to this compound have been observed. These findings provide insights into potential applications and synthetic pathways related to pyrrole carboxylic acids (Peet, Sunder, Barbuch, & Vinogradoff, 1986).
- Functionalization of Pyrrole Carboxylates : Ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, a compound derived from pyrrole carboxylates, has been synthesized and analyzed, showing the potential for diverse functionalizations and applications of compounds related to this compound (Singh, Kumar, Tiwari, & Rawat, 2013).
Properties
IUPAC Name |
3,4-diethyl-1H-pyrrole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-3-6-5-10-8(9(11)12)7(6)4-2/h5,10H,3-4H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMRBGUQIQSRTLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CNC(=C1CC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20571944 |
Source
|
| Record name | 3,4-Diethyl-1H-pyrrole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20571944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
157873-93-3 |
Source
|
| Record name | 3,4-Diethyl-1H-pyrrole-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20571944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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